Cas no 751449-55-5 (2(1H)-Pyridinone,5-(2-aminoacetyl)-)

2(1H)-Pyridinone,5-(2-aminoacetyl)- structure
751449-55-5 structure
Product Name:2(1H)-Pyridinone,5-(2-aminoacetyl)-
CAS No:751449-55-5
MF:C7H8N2O2
MW:152.150621414185
CID:561638
PubChem ID:67903517
Update Time:2025-04-19

2(1H)-Pyridinone,5-(2-aminoacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone,5-(2-aminoacetyl)-
    • 2(1H)-Pyridinone,5-(aminoacetyl)- (9CI)
    • 2(1H)-Pyridinone,5-(aminoacetyl)-(9ci)
    • 751449-55-5
    • Inchi: 1S/C7H8N2O2/c8-3-6(10)5-1-2-7(11)9-4-5/h1-2,4H,3,8H2,(H,9,11)
    • InChI Key: RHKGWULWDCQPKT-UHFFFAOYSA-N
    • SMILES: O=C(CN)C1C=CC(NC=1)=O

Computed Properties

  • Exact Mass: 152.05864
  • Monoisotopic Mass: 152.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.2A^2
  • XLogP3: -1.3

Experimental Properties

  • PSA: 72.19
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